Cas no 1378368-11-6 (4-Bromo-2-(tert-butyl)-N-cyclopentylaniline)
1378368-11-6 structure
Product Name:4-Bromo-2-(tert-butyl)-N-cyclopentylaniline
CAS No:1378368-11-6
MF:C15H22BrN
MW:296.245883464813
CID:2130282
Update Time:2023-08-04
4-Bromo-2-(tert-butyl)-N-cyclopentylaniline Chemical and Physical Properties
Names and Identifiers
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- 4-bromo-2-(tert-butyl)-N-cyclopentylaniline
- 4-Bromo-2-(tert-butyl)-N-cyclopentylaniline
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- Inchi: 1S/C15H22BrN/c1-15(2,3)13-10-11(16)8-9-14(13)17-12-6-4-5-7-12/h8-10,12,17H,4-7H2,1-3H3
- InChI Key: ZOWSZGLDQMPXSE-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)C(C)(C)C)NC1CCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 240
- Topological Polar Surface Area: 12
4-Bromo-2-(tert-butyl)-N-cyclopentylaniline Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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